molecular formula C13H21NO5 B2818454 (3Ar,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid CAS No. 2209096-64-8

(3Ar,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid

Cat. No.: B2818454
CAS No.: 2209096-64-8
M. Wt: 271.313
InChI Key: JXXKRKVUJPRHLJ-XMCUXHSSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(3Ar,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid" is a heterocyclic molecule featuring a fused furo-pyridine core with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protecting group. Its structure combines a bicyclic framework (furo[3,2-c]pyridine) with functional groups that modulate reactivity and solubility. The Boc group likely serves to protect amines during synthesis, a strategy observed in related carboxamide syntheses (). The carboxylic acid moiety may enhance water solubility, a feature critical for bioavailability in pharmaceutical contexts .

Properties

IUPAC Name

(3aR,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21NO5/c1-13(2,3)19-12(17)14-6-4-9-8(5-7-18-9)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10?/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXXKRKVUJPRHLJ-XMCUXHSSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2C(C1C(=O)O)CCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)N1CC[C@H]2[C@@H](C1C(=O)O)CCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs include:

(4R,4aR,7aS*)-5-Oxo-6-phenyl-4a,5,6,7,7a,8-hexahydro-4H-furo[2,3-f]isoindole-4-carboxylic acid (): Shares a fused furo-heterocycle and carboxylic acid group but differs in ring size (isoindole vs. pyridine) and substituents (phenyl vs. Boc). Hydrogen bonding and C–H···π interactions in its crystal structure suggest similar solubility limitations .

Pyrrolo[1,2-b]pyridazine-3-carboxamide derivatives (): Feature trifluoromethyl and carboxamide groups, contrasting with the Boc and carboxylic acid in the target compound. The trifluoromethyl groups enhance lipophilicity, whereas the carboxylic acid may improve aqueous solubility .

Furo[2,3-d]pyridazinones (): Contain pyridazinone rings instead of pyridine and lack carboxylic acid groups. Their synthesis via alkynyl-chloropyridazinones and KOH highlights shared cyclization strategies .

Physicochemical Properties

Compound Key Functional Groups Solubility Features Analytical Data (LCMS/HPLC)
Target Compound Boc, carboxylic acid Moderate solubility (polar groups) Not available
Furo[2,3-f]isoindole-4-carboxylic acid () Carboxylic acid, phenyl Low solubility (hydrophobic phenyl) N/A
Pyrrolo-pyridazine-carboxamide () Trifluoromethyl, carboxamide High lipophilicity m/z 754 [M+H]+, RT: 1.32 min
Furo[2,3-d]pyridazinones () Pyridazinone, methyl Variable (depends on substituents) N/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.